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Compound of Interest

Compound Name: Orevactaene

Cat. No.: B179784

For researchers, scientists, and drug development professionals, the safe handling of novel
compounds is paramount. This guide provides essential, immediate safety and logistical
information for Orevactaene, a terpene lactone produced by the fungus Epicoccum nigrum.[1]
Due to the limited availability of specific hazard data for Orevactaene, a conservative approach
based on established laboratory safety protocols for unknown or potentially hazardous
materials is strongly advised.

This document outlines procedural, step-by-step guidance to directly address operational
guestions concerning personal protective equipment (PPE), handling procedures, and disposal
plans. By adhering to these guidelines, laboratories can build a robust safety culture and
ensure the well-being of their personnel.

Chemical and Physical Properties

A summary of the known properties of Orevactaene is provided below. The absence of
comprehensive toxicological data necessitates treating this compound with a high degree of
caution.
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Property Value Source
Molecular Formula C34H44010 PubChem[1]
Molecular Weight 612.7 g/mol PubChem[1]

] Terpene lactone, Natural
Chemical Class PubChem[1]
Product, Fungal

Personal Protective Equipment (PPE) Protocol

Given the uncharacterized nature of Orevactaene's potential hazards, a comprehensive PPE
strategy is mandatory to prevent dermal, ocular, and respiratory exposure.
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PPE Category

Minimum Requirement

Rationale

Hand Protection

Nitrile gloves (double-gloving

recommended)

Prevents direct skin contact.
Double-gloving provides an
additional barrier in case of a

breach in the outer glove.

Eye and Face Protection

Chemical safety goggles and a

face shield

Protects against splashes and
aerosols. A face shield offers
broader protection for the

entire face.

Body Protection

A lab coat worn over personal
clothing. For larger quantities
or potential for significant
splashing, a chemically
resistant apron or coveralls

should be used.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A properly fitted N95 respirator
or higher (e.g., a powered air-
purifying respirator - PAPR)
should be used, especially
when handling the solid form
or creating solutions where

aerosols may be generated.

Protects against inhalation of

fine particles or aerosols.

Experimental Workflow for Safe Handling

The following workflow diagram outlines the critical steps for safely handling Orevactaene in a
laboratory setting. Adherence to this process minimizes the risk of exposure and contamination.
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Caption: A procedural workflow for the safe handling of Orevactaene.
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Operational and Disposal Plans

A clear and concise plan for both the operational use and subsequent disposal of Orevactaene
Is crucial for maintaining a safe laboratory environment.

Standard Operating Procedure (SOP) for Handling

» Designated Area: All handling of Orevactaene, particularly in its solid form, must be
conducted in a designated area such as a certified chemical fume hood to minimize
inhalation exposure.

o Spill Management: A spill kit appropriate for chemical spills should be readily accessible. In
the event of a spill, the area should be evacuated, and personnel with appropriate training
and PPE should manage the cleanup.

o Personnel Training: All personnel handling Orevactaene must be trained on this SOP and
the potential hazards associated with handling uncharacterized chemical compounds.

Waste Disposal Plan

Proper segregation and disposal of chemical waste are critical to prevent environmental
contamination and ensure regulatory compliance.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b179784?utm_src=pdf-body
https://www.benchchem.com/product/b179784?utm_src=pdf-body
https://www.benchchem.com/product/b179784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Waste Generation

Contaminated Solids Solutions Containing Contaminated Sharps
(Gloves, Tubes, etc.) Orevactaene (Needles, Pipette Tips)
\

* Waste Segregation v
Labeled Hazardous Labeled Hazardous Puncture-Proof
Solid Waste Container Liquid Waste Container Sharps Container

\final D isposV
y
Collection by Approved
Hazardous Waste Vendor

Click to download full resolution via product page
Caption: A logical flow for the segregation and disposal of Orevactaene waste.

By implementing these safety and logistical protocols, research institutions can foster a secure
environment for the handling of novel compounds like Orevactaene, thereby building a
foundation of trust and reliability in their laboratory safety practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b179784#personal-protective-equipment-for-
handling-orevactaene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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